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An In-Depth Technical Guide for Researchers and Drug Development Professionals

Introduction
GSK2973980A is a potent and selective inhibitor of Diacylglycerol O-acyltransferase 1

(DGAT1), an enzyme crucial for the final step of triglyceride synthesis. Developed by

GlaxoSmithKline, this compound has been investigated in preclinical studies for its potential in

managing metabolic disorders. This technical guide provides a comprehensive overview of the

preclinical data on GSK2973980A, focusing on its mechanism of action, in vitro and in vivo

pharmacology, pharmacokinetic profile, and safety data. The information is compiled from key

publications to support further research and development in this area.

Mechanism of Action
GSK2973980A exerts its therapeutic effect by inhibiting the DGAT1 enzyme. DGAT1 is a key

enzyme in the triglyceride synthesis pathway, responsible for catalyzing the final step where a

fatty acyl-CoA is added to a diacylglycerol molecule. By blocking this step, GSK2973980A
reduces the synthesis and subsequent absorption of triglycerides in the intestine, and also

impacts triglyceride metabolism in other tissues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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